(Z)-N-(6-acetamido-3-allylbenzo[d]thiazol-2(3H)-ylidene)cinnamamide

• IUPAC Name: (E)-N-(6-acetamido-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)-3-phenylprop-2-enamide
• InChI: InChI=1S/C21H19N3O2S/c1-3-13-24-18-11-10-17(22-15(2)25)14-19(18)27-21(24)23-20(26)12-9-16-7-5-4-6-8-16/h3-12,14H,1,13H2,2H3,(H,22,25)/b12-9+,23-21?
• InChI Key: KNYVBZKVUYOXQE-VDACRGRRSA-N
• Canonical SMILES: CC(=O)NC1=CC2=C(C=C1)N(C(=NC(=O)C=CC3=CC=CC=C3)S2)CC=C
• Isomeric SMILES: CC(=O)NC1=CC2=C(C=C1)N(C(=NC(=O)/C=C/C3=CC=CC=C3)S2)CC=C
• Molecular Formula: C21H19N3O2S
• Molecular Weight: 377.5 g/mol

Description

Benzo[d]thiazol-2(3H)-one derivatives are a class of compounds that have been synthesized and studied for their potential biological activities. They are often used in the development of new chemotherapeutics.

Synthesis Analysis

The synthesis of similar compounds, such as 6-bromobenzo[d]thiazol-2(3H)-one derived 1,2,3-triazole derivatives, involves a 1,3-dipolar cycloaddition with propargyl bromide and different aryl azides in a copper-catalyzed one-pot reaction.

Molecular Structure Analysis

The molecular structure of these compounds is characterized by the presence of a benzo[d]thiazol-2(3H)-one moiety.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds typically involve 1,3-dipolar cycloaddition.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary depending on the specific substituents present in the molecule.

Mechanism of Action

While the specific mechanism of action for “(Z)-N-(6-acetamido-3-allylbenzo[d]thiazol-2(3H)-ylidene)cinnamamide” is not known, similar compounds have been evaluated for their in vitro cytotoxic activity against human cancer cell lines.